Cas no 52716-05-9 (N-(prop-2-en-1-yl)hydroxylamine)

• Product Name: N-(prop-2-en-1-yl)hydroxylamine
• CAS No: 52716-05-9
• Molecular Formula: C₃H₇NO
• Molecular Weight: 73.09378
• MDL: MFCD34186140
• CID: 359029
• PubChem ID: 10219366

N-(prop-2-en-1-yl)hydroxylamine Properties

Names and Identifiers

• 2-Propen-1-amine, N-hydroxy-
• N-prop-2-enylhydroxylamine
• N-(prop-2-en-1-yl)hydroxylamine
• EN300-28316333
• 52716-05-9
• n-allylhydroxylamine
• DTXSID90436819

• MDL： MFCD34186140
• InChIKey： LMWHOJSLACFBSG-UHFFFAOYSA-N
• Inchi： InChI=1S/C3H7NO/c1-2-3-4-5/h2,4-5H,1,3H2
• SMILES： C=CCNO

Computed Properties

• Exact Mass: 73.05281
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 73.052763847g/mol
• Heavy Atom Count: 5
• Complexity: 28.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-organohydroxylamines